Cas no 1806983-10-7 (5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride
• CAS No: 1806983-10-7
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4892241
• Update Time: 2025-11-06

5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-5(11)6(15(8,13)14)4(2-12-3)7(9)10/h2,7H,1H3
• InChI Key： UCJVAPBFGWFHCF-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C(F)F)C=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride

Recent Advances in the Application of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride (CAS: 1806983-10-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride (CAS: 1806983-10-7) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique difluoromethyl and iodo substituents, has shown significant potential in the development of novel bioactive molecules and therapeutic agents. Recent studies have highlighted its utility as a key intermediate in the synthesis of targeted covalent inhibitors, particularly in the field of kinase drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this compound in the development of irreversible EGFR inhibitors. The researchers utilized 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride as a crucial intermediate to introduce the sulfonyl moiety, which subsequently reacted with cysteine residues in the ATP-binding pocket of EGFR. The resulting compounds exhibited nanomolar potency against both wild-type and T790M mutant EGFR, with excellent selectivity profiles.

In parallel research, the compound's reactivity has been exploited in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between target-binding warheads and E3 ligase ligands has been particularly valuable. A recent Nature Chemical Biology publication (2024) described its use in creating highly selective BRD4 degraders, where the sulfonyl chloride group enabled efficient conjugation while maintaining favorable pharmacokinetic properties.

The synthetic utility of 1806983-10-7 has been further expanded through novel palladium-catalyzed cross-coupling reactions. A 2024 ACS Catalysis paper reported its successful application in Suzuki-Miyaura couplings, where the iodo substituent participated in efficient arylation reactions under mild conditions. This development has opened new avenues for the rapid diversification of pyridine-based pharmacophores in drug discovery programs.

From a safety and handling perspective, recent studies have provided important insights into the stability and storage conditions of this compound. Research published in Organic Process Research & Development (2023) recommended storage under inert atmosphere at -20°C to prevent decomposition, with particular attention to moisture control due to the reactivity of the sulfonyl chloride group.

Looking forward, the unique combination of functionalities in 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-sulfonyl chloride positions it as a valuable tool for medicinal chemists. Its applications span from covalent drug discovery to chemical biology probes, with ongoing research exploring its potential in radiopharmaceutical development through isotopic exchange of the iodine moiety. The compound's versatility and the recent methodological advances in its utilization suggest it will remain an important building block in pharmaceutical research for the foreseeable future.